![molecular formula C14H15NO B1275825 4-Benzyloxybenzylamine CAS No. 22171-15-9](/img/structure/B1275825.png)
4-Benzyloxybenzylamine
Overview
Description
4-Benzyloxybenzylamine is a chemical compound with the molecular formula C14H15NO . It has a molecular weight of 213.27 g/mol . The IUPAC name for this compound is (4-phenylmethoxyphenyl)methanamine .
Molecular Structure Analysis
The InChI code for 4-Benzyloxybenzylamine is 1S/C14H15NO/c15-10-12-6-8-14(9-7-12)16-11-13-4-2-1-3-5-13/h1-9H,10-11,15H2
. The canonical SMILES string is C1=CC=C(C=C1)COC2=CC=C(C=C2)CN
. These codes provide a textual representation of the molecule’s structure.
Physical And Chemical Properties Analysis
4-Benzyloxybenzylamine has several computed properties. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 4 . The topological polar surface area is 35.2 Ų . The compound has a complexity of 181 .
Scientific Research Applications
Organic Synthesis
4-Benzyloxybenzylamine: is a valuable intermediate in organic synthesis. It can be used to synthesize various organic compounds due to its benzyloxy group, which can act as a protecting group for amines. This compound is particularly useful in the synthesis of complex molecules where selective reactions are required .
Medicinal Chemistry
In medicinal chemistry, 4-Benzyloxybenzylamine serves as a building block for the development of pharmaceuticals. Its structure is a key component in the synthesis of potential therapeutic agents, including those that may have applications in treating neurological disorders and cancers .
Material Science
This compound finds applications in material science, particularly in the creation of novel polymers. The benzyloxy group can be utilized to modify the surface properties of polymers, which can lead to the development of materials with specific characteristics such as enhanced durability or biocompatibility .
Catalysis
4-Benzyloxybenzylamine: can be used as a ligand in catalysis. It can coordinate with metals to form catalysts that are used in various chemical reactions, including asymmetric synthesis, which is crucial for producing enantiomerically pure substances .
Bioconjugation
The compound is also used in bioconjugation techniques. It can be attached to biomolecules, such as proteins or antibodies, without disrupting their biological activity. This is particularly useful in the development of diagnostic tools and targeted drug delivery systems .
Analytical Chemistry
In analytical chemistry, 4-Benzyloxybenzylamine can be used as a derivatization agent for the analysis of low molecular weight compounds by techniques such as HPLC or mass spectrometry. This improves the detection and quantification of analytes .
Nanotechnology
The benzyloxy group in 4-Benzyloxybenzylamine can be used to functionalize nanoparticles, imparting them with specific properties that can be exploited in various applications, including drug delivery, imaging, and sensors .
Agricultural Chemistry
Lastly, 4-Benzyloxybenzylamine has potential applications in agricultural chemistry. It can be used in the synthesis of agrochemicals that protect crops from pests and diseases or enhance growth and yield .
Safety and Hazards
Mechanism of Action
Target of Action
4-Benzyloxybenzylamine is a synthetic analogue of the amino acid phenylalanine . Its primary target is the enzyme tyrosinase , which plays a crucial role in the production of melanin, the pigment responsible for skin color .
Mode of Action
4-Benzyloxybenzylamine acts as a potent inhibitor of tyrosinase . By binding to the active site of the enzyme, it prevents the enzyme from catalyzing the oxidation of phenols, thereby inhibiting the production of melanin .
Biochemical Pathways
The inhibition of tyrosinase by 4-Benzyloxybenzylamine affects the melanogenesis pathway . This pathway is responsible for the production of melanin in cells. By inhibiting tyrosinase, 4-Benzyloxybenzylamine reduces melanin production, which can lead to a decrease in skin pigmentation .
Result of Action
4-Benzyloxybenzylamine has been shown to be effective in inhibiting cell proliferation and inducing apoptosis in melanoma cells . This suggests that it may have potential therapeutic applications in the treatment of melanoma .
properties
IUPAC Name |
(4-phenylmethoxyphenyl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO/c15-10-12-6-8-14(9-7-12)16-11-13-4-2-1-3-5-13/h1-9H,10-11,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDOJFXVTTCGROH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80401632 | |
Record name | 4-Benzyloxybenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80401632 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22171-15-9 | |
Record name | 4-Benzyloxybenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80401632 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [4-(benzyloxy)phenyl)]methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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